Cas no 1806491-32-6 (Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate)
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate
-
- Inchi: 1S/C13H13ClO5/c1-2-19-13(18)11-8(10(15)6-7-14)4-3-5-9(11)12(16)17/h3-5H,2,6-7H2,1H3,(H,16,17)
- InChI Key: XYNBUHDABPSKEG-UHFFFAOYSA-N
- SMILES: ClCCC(C1C=CC=C(C(=O)O)C=1C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 355
- XLogP3: 1.9
- Topological Polar Surface Area: 80.7
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004653-250mg |
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate |
1806491-32-6 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
| Alichem | A015004653-500mg |
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate |
1806491-32-6 | 97% | 500mg |
831.30 USD | 2021-06-21 | |
| Alichem | A015004653-1g |
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate |
1806491-32-6 | 97% | 1g |
1,534.70 USD | 2021-06-21 |
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate (CAS No. 1806491-32-6): A Comprehensive Overview
Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate, identified by its CAS number 1806491-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzoate core modified with carboxy and chloropropanoyl functional groups, exhibits intriguing structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The molecular structure of Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate consists of a benzene ring substituted at the 2-position with a carboxy group and at the 6-position with a 3-chloropropanoyl moiety. This arrangement imparts unique reactivity and selectivity, making it a versatile building block for synthetic chemists. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its potential as a precursor in constructing more complex molecules, particularly in the realm of drug discovery.
In recent years, Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate has been explored as a key intermediate in the synthesis of bioactive compounds. Its structural features are particularly relevant in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in creating derivatives that interact with enzymes involved in inflammatory responses and metabolic disorders. The chloropropanoyl group, in particular, offers opportunities for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse pharmacophores.
One of the most compelling aspects of Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate is its role in facilitating the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and exhibit enhanced binding affinity to biological targets. Researchers have leveraged this compound to construct fused ring systems, such as pyrazoles and triazoles, which are known for their pharmacological properties. The carboxy group on the benzoate core can be further modified into esters or amides, broadening the scope of potential applications.
The versatility of Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate is further highlighted by its application in medicinal chemistry research. Its scaffold can be used to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The compound’s ability to undergo selective modifications allows chemists to fine-tune its properties, such as solubility and bioavailability, which are critical factors in drug development.
Recent advancements in synthetic methodologies have expanded the utility of Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have enabled efficient construction of complex molecular architectures from this intermediate. Additionally, green chemistry principles have been applied to optimize synthetic routes, minimizing waste and improving yields. These innovations underscore the compound’s importance as a sustainable building block in modern drug discovery.
The pharmacological potential of derivatives derived from Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate has been investigated across multiple therapeutic areas. For example, researchers have synthesized analogs with anti-inflammatory properties by incorporating functional groups that modulate cyclooxygenase (COX) activity. Similarly, compounds derived from this scaffold have shown promise in treating neurological disorders by interacting with receptors involved in neurotransmission.
In conclusion, Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate (CAS No. 1806491-32-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its role in developing next-generation therapeutics is expected to grow even further.
1806491-32-6 (Ethyl 2-carboxy-6-(3-chloropropanoyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)